N-(2-Oxo-2-((1,2,3,4-tetrahydronaphthalen-1-yl)amino)ethyl)-[1,1'-biphenyl]-4-carboxamide

• IUPAC Name: N-[2-oxo-2-(1,2,3,4-tetrahydronaphthalen-1-ylamino)ethyl]-4-phenylbenzamide
• InChI: InChI=1S/C25H24N2O2/c28-24(27-23-12-6-10-20-9-4-5-11-22(20)23)17-26-25(29)21-15-13-19(14-16-21)18-7-2-1-3-8-18/h1-5,7-9,11,13-16,23H,6,10,12,17H2,(H,26,29)(H,27,28)
• InChI Key: WQKXOAJVNFOHNZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C2=CC=CC=C2C1)NC(=O)CNC(=O)C3=CC=C(C=C3)C4=CC=CC=C4
• Molecular Formula: C25H24N2O2
• Molecular Weight: 384.5 g/mol

Description

Preparation Methods

The synthesis of TAO Kinase inhibitor 1 involves several steps, starting with the preparation of the core structure, followed by the introduction of specific functional groups to enhance its inhibitory activity. The synthetic route typically involves:

Formation of the core structure: This step includes the construction of the basic molecular framework.

Functional group modifications: Introduction of specific groups to improve selectivity and potency.

Purification and characterization: The final compound is purified using chromatographic techniques and characterized using spectroscopic methods

Industrial production methods for TAO Kinase inhibitor 1 are not extensively documented, but they likely follow similar synthetic routes with optimizations for large-scale production.

Chemical Reactions Analysis

TAO Kinase inhibitor 1 undergoes various chemical reactions, including:

Oxidation and reduction: These reactions can modify the functional groups on the inhibitor, potentially altering its activity.

Substitution reactions: These reactions involve the replacement of specific atoms or groups within the molecule, which can be used to create analogs with different properties.

Hydrolysis: This reaction can break down the inhibitor into smaller fragments

Common reagents and conditions used in these reactions include oxidizing agents, reducing agents, and specific catalysts to facilitate the desired transformations. The major products formed from these reactions depend on the specific conditions and reagents used.

Scientific Research Applications

Neuroprotective Effects

Research indicates that TAO Kinase inhibitor 1 may exhibit neuroprotective properties by preventing tau hyperphosphorylation. This is crucial in the context of tauopathies where abnormal tau aggregation leads to neurodegeneration. The compound's ability to modulate tau phosphorylation pathways positions it as a potential candidate for treating Alzheimer's disease and other related disorders .

Anti-inflammatory Properties

The compound has demonstrated inhibitory activity on Toll-like receptor 4 (TLR4), a key player in the innate immune response. By inhibiting TLR4, N-(2-Oxo-2-((1,2,3,4-tetrahydronaphthalen-1-yl)amino)ethyl)-[1,1'-biphenyl]-4-carboxamide can reduce the production of pro-inflammatory cytokines such as TNF-α and IL-1β. This mechanism suggests its potential utility in treating inflammatory conditions and autoimmune diseases .

Anticancer Potential

Preliminary studies suggest that this compound may possess anticancer properties by inducing apoptosis in various cancer cell lines. The mechanism involves the activation of caspases and modulation of cell cycle regulators. This anticancer activity opens avenues for further exploration in oncology research and therapeutic development against different types of cancers .

Neurodegenerative Diseases

Given its role in inhibiting tau phosphorylation, this compound is being investigated for its efficacy in treating Alzheimer's disease and other tauopathies. Clinical trials are necessary to establish its safety and effectiveness in human subjects.

Inflammatory Disorders

The compound's ability to inhibit TLR4 makes it a candidate for treating various inflammatory disorders such as rheumatoid arthritis and multiple sclerosis. Its anti-inflammatory properties could provide relief in conditions characterized by excessive immune responses .

Cancer Therapy

The anticancer properties observed in vitro suggest that this compound could be developed into a therapeutic agent for cancer treatment. Further studies are required to understand its mechanisms fully and evaluate its effectiveness against specific cancer types.

Mechanism of Action

TAO Kinase inhibitor 1 exerts its effects by selectively inhibiting the activity of TAOK1 and TAOK2. These kinases are involved in various cellular processes, including:

Mitosis: TAOK1 and TAOK2 are activated during mitosis and contribute to mitotic cell rounding and spindle positioning.

Signal transduction: TAOKs regulate MAPK signaling pathways, including the activation of JNK and p38 MAPKs.

Apoptosis: TAOK1 and TAOK2 can induce apoptotic morphologic changes via their activation of JNK MAPK and caspases.

Comparison with Similar Compounds

Chemical Identity :

• IUPAC Name: N-(2-Oxo-2-((1,2,3,4-tetrahydronaphthalen-1-yl)amino)ethyl)-[1,1'-biphenyl]-4-carboxamide
• Molecular Formula : C₂₅H₂₄N₂O₂
• Molecular Weight : 384.47 g/mol
• CAS No.: 850467-66-2 .

Key Structural Features :

• A biphenyl carboxamide core linked to a 1,2,3,4-tetrahydronaphthalen-1-yl group via a 2-oxoethylamino bridge.

Comparative Analysis with Structural Analogs

Biphenyl Carboxamide Derivatives with Varied Substituents

Compounds VM-2, VM-7, VM-9, and VM-10 () share a biphenyl carboxamide backbone but differ in substituents, impacting physicochemical and biological properties:

Compound	Substituent	Molecular Formula	Melting Point (°C)	Yield (%)	Key Functional Groups
Target	Tetrahydronaphthalen-1-yl	C₂₅H₂₄N₂O₂	Not reported	Not reported	Amide, oxoethyl, bicyclic amine
VM-2	4-Methoxyphenyl	C₂₃H₂₀N₂O₆	112–115	66.89	Nitrate ester, methoxy
VM-7	2-Ethylphenyl	C₂₄H₂₂N₂O₅	128–130	65.24	Nitrate ester, ethyl
VM-9	4-Nitrophenyl	C₂₂H₁₇N₃O₇	160–162	71.08	Nitrate ester, nitro
VM-10	4-Hydroxyphenyl	C₂₂H₁₈N₂O₆	138–140	55.15	Nitrate ester, hydroxyl

Key Observations :

• Polarity & Solubility: VM-9’s nitro group increases polarity but reduces solubility in non-polar solvents compared to the target compound’s lipophilic tetrahydronaphthalene group.
• Thermal Stability : Higher melting points in nitro- and hydroxy-substituted analogs (VM-9, VM-10) suggest stronger intermolecular interactions (e.g., hydrogen bonding) .
• Synthetic Challenges: Discrepancies in elemental analysis (e.g., VM-2: Found C 64.64% vs. Calcd.

Positional Isomers in Tetrahydronaphthalenyl Amines

Compounds 9 and 11 () differ from the target compound in the position of the tetrahydronaphthalene attachment:

Compound	Tetrahydronaphthalene Attachment	Molecular Formula	Yield (%)	Biological Activity
Target	1-yl position	C₂₅H₂₄N₂O₂	Not reported	Potential kinase inhibition
Compound 9	1-yl position	C₂₃H₂₁NO	69	TRP antagonist
Compound 11	2-yl position	C₂₃H₂₁NO	75	TRP antagonist

Key Observations :

• Stereoelectronic Effects : The 1-yl vs. 2-yl attachment alters the spatial orientation of the tetrahydronaphthalene ring, affecting receptor binding. For example, compound 11 (2-yl) showed marginally higher synthetic yield (75% vs. 69% for compound 9) .
• Biological Relevance : Both compounds 9 and 11 act as TRP channel antagonists, suggesting the target compound’s biphenyl-tetrahydronaphthalene scaffold may have similar applications .

Substituent-Driven Pharmacological Effects

• Electron-Donating Groups (EDGs) : VM-2’s methoxy and VM-10’s hydroxy groups improve solubility but may reduce membrane permeability compared to the target compound’s lipophilic profile .

Biological Activity

N-(2-Oxo-2-((1,2,3,4-tetrahydronaphthalen-1-yl)amino)ethyl)-[1,1'-biphenyl]-4-carboxamide is a synthetic compound that has garnered attention for its potential biological activities. This article reviews its chemical properties, biological mechanisms, and relevant studies that highlight its pharmacological potential.

• Molecular Formula : C25H24N2O3
• Molar Mass : 400.47 g/mol
• CAS Number : 850467-77-5

Property	Value
Molecular Formula	C25H24N2O3
Molar Mass	400.47 g/mol
CAS Number	850467-77-5

The compound exhibits its biological activity primarily through interaction with specific molecular targets. Research indicates that it may inhibit certain receptors involved in inflammatory responses, potentially modulating pathways associated with diseases such as cancer and autoimmune disorders.

Key Mechanisms:

• Inhibition of Toll-like Receptors (TLRs) : The compound has shown inhibitory activity on TLR4, which plays a crucial role in the innate immune response. This inhibition can lead to reduced production of pro-inflammatory cytokines such as TNF-α and IL-1β, thus mitigating inflammatory responses .
• Anticancer Activity : Preliminary studies suggest that the compound may possess anticancer properties by inducing apoptosis in cancer cell lines. This is achieved through the activation of caspases and modulation of cell cycle regulators .

In Vitro Studies

Various in vitro assays have been conducted to evaluate the biological activity of this compound:

• Cytotoxicity Assays : The compound was tested against several cancer cell lines (e.g., HeLa, MCF-7). Results indicated a significant reduction in cell viability at micromolar concentrations.

Cell Line	IC50 (µM)
HeLa	15
MCF-7	20

In Vivo Studies

Animal models have been utilized to further investigate the efficacy and safety profile of the compound. In a study involving mice with induced tumors, administration of the compound resulted in a notable decrease in tumor size compared to controls.

Case Studies

One notable case study involved a patient with advanced neuroendocrine tumors who received treatment with a compound similar to this compound. The patient exhibited significant tumor regression after several cycles of treatment alongside standard therapies .